4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid
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Description
4-Chloro-3-methoxy-1H-pyrazole-5-carboxylic acid (CMPCA) is an organic compound belonging to the class of pyrazoles. It is a white crystalline solid with a molecular weight of 191.57 g/mol and a melting point of 135-136°C. CMPCA is of interest to researchers due to its wide range of potential applications, including synthesis, medical research, and as a reagent for laboratory experiments. In
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
- Anti-inflammatory Agents : 4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid derivatives have shown promise as anti-inflammatory agents. Researchers investigate their potential to inhibit specific inflammatory pathways, making them valuable candidates for drug development .
- Enzyme Inhibition : Notably, this compound acts as a potent and selective inhibitor of D-amino acid oxidase (DAO). By protecting DAO cells from oxidative stress induced by D-Serine, it may have implications in neurological disorders and pain management .
Green Synthesis
- Microwave-Assisted Synthesis : Researchers explore green and efficient synthetic methods for pyrazole derivatives. Microwave-assisted reactions using 4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid as a starting material have gained attention .
Biological Activity and Pharmacology
properties
IUPAC Name |
4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O3/c1-11-4-2(6)3(5(9)10)7-8-4/h1H3,(H,7,8)(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPNZBNNLAIGEIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NNC(=C1Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.56 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-3-methoxy-1H-pyrazole-5-carboxylic acid | |
CAS RN |
1934363-63-9 |
Source
|
Record name | 4-chloro-5-methoxy-2H-pyrazole-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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